Cas no 866838-01-9 (Ethyl 5-amino-1-(tert-butyl)-1H-pyrazole-3-carboxylate)

Ethyl 5-amino-1-(tert-butyl)-1H-pyrazole-3-carboxylate structure
866838-01-9 structure
Product Name:Ethyl 5-amino-1-(tert-butyl)-1H-pyrazole-3-carboxylate
CAS No:866838-01-9
MF:C10H17N3O2
MW:211.260882139206
MDL:MFCD19704859
CID:822764
PubChem ID:53302152
Update Time:2025-04-19

Ethyl 5-amino-1-(tert-butyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-amino-1-(tert-butyl)-1H-pyrazole-3-carboxylate
    • ethyl 5-amino-1-tert-butyl-1H-pyrazole-3-carboxylate
    • ethyl 5-amino-1-tert-butylpyrazole-3-carboxylate
    • Ethyl 5-amino-1-t-butyl-1H-pyrazole-3-carboxylate
    • DTXSID50693340
    • SCHEMBL14357206
    • MFCD19704859
    • AKOS015901752
    • F17274
    • AMY11881
    • 1H-Pyrazole-3-carboxylic acid, 5-amino-1-(1,1-dimethylethyl)-, ethylester
    • J-521097
    • 866838-01-9
    • Ethyl5-amino-1-(tert-butyl)-1H-pyrazole-3-carboxylate
    • MDL： MFCD19704859
    • Inchi： 1S/C10H17N3O2/c1-5-15-9(14)7-6-8(11)13(12-7)10(2,3)4/h6H,5,11H2,1-4H3
    • InChI Key： BATOZBFLVCDNPU-UHFFFAOYSA-N
    • SMILES： O(CC)C(C1C=C(N)N(C(C)(C)C)N=1)=O

Computed Properties

  • Exact Mass: 211.132076794g/mol
  • Monoisotopic Mass: 211.132076794g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 70.1Ų

Ethyl 5-amino-1-(tert-butyl)-1H-pyrazole-3-carboxylate Pricemore >>

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